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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194 Get Quote

A Technical Guide to Gamma-Octalactone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of gamma-octalactone (γ-octalactone), a

significant lactone in the flavor, fragrance, and potentially pharmaceutical industries. This

document covers its chemical identity, physicochemical properties, synthesis methodologies,

and analytical protocols, presented in a format tailored for technical experts.

Chemical Identity and Synonyms
Gamma-octalactone is a cyclic ester, specifically a gamma-lactone, with a butyl group at the

5th position of the oxolan-2-one ring.[1][2] Its unique structure imparts a characteristic creamy,

coconut-like aroma with sweet, fruity undertones.[3][4]

CAS Number: 104-50-7[3][5]

Synonyms: A comprehensive list of synonyms for gamma-octalactone is provided in the table

below.
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Synonym Reference

γ-Octalactone [3]

5-Butyldihydro-2(3H)-furanone [3]

4-Octanolide [3]

4-Hydroxyoctanoic acid lactone [3]

gamma-Butyl-gamma-butyrolactone [3]

Octano-1,4-lactone [6]

5-butyl tetrahydro-2-furanone [6]

4-butyl-4-hydroxybutyric acid lactone [7]

Octan-4-olide [3]

FEMA No. 2796 [3]

EINECS 203-208-1 [7]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of gamma-octalactone is

presented below for easy reference.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₈H₁₄O₂ [6]

Molecular Weight 142.20 g/mol [6]

Appearance Colorless to pale yellow liquid [4]

Odor Creamy, coconut-like, fruity [3][4]

Boiling Point 234 °C [6]

Density 0.981 g/mL at 25 °C

Refractive Index n20/D 1.444

Flash Point >111 °C [6]

Solubility
Soluble in alcohol, slightly

soluble in water
[3]

Spectroscopic Data
Spectroscopy Key Peaks/Signals Reference

Mass Spectrometry (EI-MS)
Major fragments at m/z 85, 29,

27, 41, 56
[1]

Infrared (IR) Spectroscopy
Data available for FTIR (neat)

and vapor phase
[1]

¹H NMR (CDCl₃)

Signals at approx. 4.49, 2.53,

2.34, 1.86, 1.73, 1.61, 1.41,

0.92 ppm

¹³C NMR Data available [1]

Synthesis of Gamma-Octalactone
Gamma-octalactone can be produced through both chemical synthesis and biotechnological

routes. The choice of method often depends on the desired stereochemistry and the "natural"

labeling requirements for food and fragrance applications.
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Chemical Synthesis
One common method for the chemical synthesis of gamma-octalactone is the acid-catalyzed

intramolecular esterification of 4-hydroxyoctanoic acid.[6]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-hydroxyoctanoic acid in a suitable non-polar solvent such as toluene.

Catalyst Addition: Add a catalytic amount of a strong acid, for example, sulfuric acid (H₂SO₄).

Reaction Conditions: Heat the mixture to reflux. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent like diethyl ether or ethyl acetate. Combine the organic layers.

Purification: Dry the combined organic extracts over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure. The crude gamma-octalactone can be further

purified by vacuum distillation.
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Chemical Synthesis of Gamma-Octalactone
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Caption: Chemical synthesis workflow for gamma-octalactone.
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Biotechnological Production
The yeast Yarrowia lipolytica is a well-established host for the biotechnological production of

various lactones, including gamma-decalactone, from fatty acid precursors.[8][9] A similar

biotransformation process can be applied for the production of gamma-octalactone.

Pre-culture Preparation: Inoculate a single colony of Yarrowia lipolytica into a sterile yeast

extract-peptone-glucose (YPG) medium. Incubate at 28°C with shaking (e.g., 200 rpm) for

24-48 hours until the culture reaches the exponential growth phase.[1]

Fermentation Medium: Prepare a suitable fermentation medium in a bioreactor. The medium

should contain a carbon source, a nitrogen source, and essential minerals.

Inoculation: Inoculate the bioreactor with the pre-culture to a desired initial optical density

(e.g., OD₆₀₀ of 0.5).

Fermentation Conditions: Maintain the fermentation at a controlled temperature (e.g., 28°C)

and pH (e.g., 6.0). Ensure adequate aeration and agitation to maintain dissolved oxygen

levels.[1]

Substrate Feeding: Implement a fed-batch strategy by feeding a precursor substrate, such

as an appropriate C8 fatty acid or its ester, to the fermentation broth. This helps to avoid

substrate toxicity.[1]

Product Recovery: After the desired fermentation time, harvest the broth. The gamma-
octalactone can be recovered from the broth using liquid-liquid extraction with a suitable

organic solvent.

Purification: The extracted product can be purified using chromatographic techniques or

distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.mdpi.com/2076-3417/12/20/10231
https://pmc.ncbi.nlm.nih.gov/articles/PMC5569340/
https://www.benchchem.com/product/b087194?utm_src=pdf-body
https://www.benchchem.com/pdf/overcoming_substrate_toxicity_in_microbial_production_of_gamma_undecalactone.pdf
https://www.benchchem.com/pdf/overcoming_substrate_toxicity_in_microbial_production_of_gamma_undecalactone.pdf
https://www.benchchem.com/pdf/overcoming_substrate_toxicity_in_microbial_production_of_gamma_undecalactone.pdf
https://www.benchchem.com/product/b087194?utm_src=pdf-body
https://www.benchchem.com/product/b087194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotechnological Production of Gamma-Octalactone
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Caption: Workflow for the biotechnological production of gamma-octalactone.
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Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the

identification and quantification of gamma-octalactone in various matrices due to its high

sensitivity and selectivity.

Experimental Protocol: GC-MS Analysis of Gamma-
Octalactone

Sample Preparation (Liquid-Liquid Extraction):

For liquid samples (e.g., beverages), mix a known volume with an equal volume of a

suitable organic solvent (e.g., dichloromethane).

Vortex the mixture vigorously and centrifuge to separate the layers.

Collect the organic layer containing the extracted gamma-octalactone.

The extract can be concentrated under a gentle stream of nitrogen if necessary.

GC-MS Instrumentation and Conditions:

Gas Chromatograph:

Column: A polar capillary column, such as one with a polyethylene glycol stationary

phase (e.g., HP-INNOWax), is recommended.[10]

Injector: Operate in splitless mode at a temperature of 250°C.

Carrier Gas: Use helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Oven Temperature Program:

Initial temperature: 40-60°C, hold for 2-5 minutes.

Ramp: Increase at a rate of 3-5°C/min to 220-240°C.

Final hold: Maintain the final temperature for 5-10 minutes.[11]
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Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: For quantification, Selected Ion Monitoring (SIM) mode is recommended,

monitoring the characteristic ion at m/z 85.[12] For identification, a full scan mode (e.g.,

m/z 40-350) can be used.

Quantification:

Prepare a calibration curve using standard solutions of gamma-octalactone of known

concentrations.

An internal standard, such as an isotopically labeled analog or a different lactone (e.g.,

gamma-nonalactone), should be used for accurate quantification.[10]
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GC-MS Analysis Workflow for Gamma-Octalactone

Sample Matrix (e.g., Beverage)

Liquid-Liquid Extraction

Inject into GC

Separation on Capillary Column

Electron Ionization (EI)

Mass Detection (SIM/Scan)

Data Analysis and Quantification

Concentration of Gamma-Octalactone

Click to download full resolution via product page

Caption: Analytical workflow for the quantification of gamma-octalactone.
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Safety and Regulatory Information
Gamma-octalactone is "Generally Recognized as Safe" (GRAS) for its use as a flavoring

agent in food by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[3] It

is also used as a fragrance ingredient.[4] For professionals in drug development, it is important

to note that while it has a good safety profile for its established uses, comprehensive

toxicological data for pharmaceutical applications may be required. It is not found to be

genotoxic and is not considered a skin sensitizer.[13]

Applications and Relevance to Drug Development
Currently, gamma-octalactone is primarily utilized in the food and fragrance industries.[4] Its

pleasant sensory characteristics and GRAS status could make it a candidate for use as a

flavoring excipient in oral drug formulations to improve patient compliance, particularly in

pediatric medicines. Its potential as an inhibitor of fatty acid synthesis may also warrant further

investigation for therapeutic applications.[14] However, its primary relevance to drug

development professionals at present lies in its well-characterized properties and safety profile

as a potential formulation component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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